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Compound of Interest

Compound Name: Maridomycin V

Cat. No.: B15561064

For Researchers, Scientists, and Drug Development Professionals

Maridomycin V, a 16-membered macrolide antibiotic, and its derivatives have been a subject
of interest in the pursuit of potent antimicrobial agents. Understanding the relationship between
their chemical structure and biological activity is crucial for the development of new and more
effective antibiotics. This guide provides a comparative analysis of Maridomycin V and its key
derivative, 9-propionylmaridomycin, with supporting experimental data and methodologies.

Comparative Analysis of Antibacterial Activity

The antibacterial spectrum of Maridomycin V and its derivatives is primarily focused on Gram-
positive bacteria. The most studied derivative, 9-propionylmaridomycin, exhibits enhanced in
vivo efficacy compared to the parent compound, which is attributed to improved
pharmacokinetic properties. Below is a summary of the in vitro antibacterial activity of 9-
propionylmaridomycin against various bacterial strains.

Table 1: In Vitro Antibacterial Activity of 9-Propionylmaridomycin
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. . Minimum Inhibitory Concentration (MIC,
Bacterial Strain

Mg/mL)

Staphylococcus aureus 209-P JC 0.39
Staphylococcus aureus Smith 0.39
Staphylococcus epidermidis 0.2
Streptococcus pyogenes C-203 0.05
Streptococcus pneumoniae Type | 0.025
Bacillus subtilis ATCC 6633 0.1
Corynebacterium diphtheriae 0.012
Neisseria gonorrhoeae 0.78
Vibrio cholerae 6.25

Data sourced from Kondo et al., 1973.[1]

Structure-Activity Relationship Insights

The key structural modification in 9-propionylmaridomycin is the acylation of the hydroxyl group
at the C-9 position of the lactone ring. This seemingly minor change has a significant impact on
the molecule's biological properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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